ER-thermo-Yellow

intracellular thermometry ER thermogenesis fluorescence intensity-based sensing
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H20BClF5N3O3
Molecular Weight 575.7 g/mol
Cat. No. B15557205
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Technical Parameters


Basic Identity
Product NameER-thermo-Yellow
Molecular FormulaC27H20BClF5N3O3
Molecular Weight575.7 g/mol
Structural Identifiers
InChIInChI=1S/C27H20BClF5N3O3/c1-16-13-20(9-6-18-14-21(10-11-23(18)38)40-27(30,31)32)37-26(16)25(22-3-2-12-36(22)28(37,33)34)17-4-7-19(8-5-17)35-24(39)15-29/h2-14,38H,15H2,1H3,(H,35,39)/b9-6+
InChIKeyKELQILVKLNLBAG-RMKNXTFCSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

ER-thermo-Yellow for Procurement: A First-in-Class ER-Targeted Fluorescent Thermometer


ER-thermo-Yellow (CAS 1445108-32-6, also known as BDNCA-346 or ETY) is a small-molecule xanthene-derivative fluorescent probe that selectively localizes to the endoplasmic reticulum (ER) and reports temperature changes as a decrease in fluorescence intensity with a sensitivity of 3.9%/°C — the highest reported among single-molecule intensiometric fluorescent thermometers operating in aqueous physiological conditions at the time of its disclosure [1]. Unlike conventional ER-staining dyes that serve solely as structural markers, ER-thermo-Yellow enables real-time, quantitative visualization of heat production and dissipation at the organelle level [1]. The probe possesses a thiol-reactive moiety for covalent anchoring to biomacromolecules within the ER lumen, exhibits excitation/emission maxima at 559/581 nm, and is supplied as a research-grade small molecule (MW 575.72) compatible with standard confocal and wide-field fluorescence microscopy platforms [1].

Workflow ER-targeted fluorescence thermometry in live cells
Detection Intensity-based thermal readout; reported 3.9%/°C sensitivity
Platform Standard confocal and wide-field fluorescence microscopy
Anchoring Covalent thiol-reactive binding within ER lumen

Why Generic ER Dyes and Other Organelle Thermometers Cannot Replace ER-thermo-Yellow


Standard ER-localizing dyes such as the commercially available ER-Tracker series are structurally designed for organelle demarcation, not thermometry; direct experimental comparison demonstrated that ER-Tracker (λabs/λem = 587/615 nm) is essentially insensitive to temperature change, producing no square-wave fluorescence response under repeated heating–cooling cycles, whereas ER-thermo-Yellow reliably tracks sub-degree thermal fluctuations within the ER [1]. Furthermore, even closely related organelle-targeted thermometers from the same structural family exhibit markedly different temperature sensitivities depending on their targeting moiety and the biophysical microenvironment of their destination organelle — for example, MitoThermo Yellow (MTY) targets mitochondria rather than the ER, and the Organelle Thermo Green (OTG) series displays FI-based sensitivities ranging from 1.4%/°C (Nucleus Thermo Green) to 5.1%/°C (Droplet Thermo Green), with no member matching the combined ER-targeting specificity and validated 3.9%/°C thermosensitivity of ER-thermo-Yellow . Generic substitution with any non-thermometric ER dye or an incorrectly targeted thermometer would yield either zero thermal readout or organelle-mislocalized data, rendering thermal measurements at the ER invalid [1] .

Risk 1 ER-Tracker dyes Structural ER markers without thermometric function May yield no thermal readout; reported as temperature-insensitive in direct comparison. Thermal measurements at the ER would be invalid with non-thermometric ER dyes.
Risk 2 MitoThermo Yellow (MTY) Mitochondria-targeted thermometer from same scaffold family Organelle targeting may shift thermal data to mitochondrial compartment, not ER. ER-localized thermogenesis cannot be measured with a mitochondrial probe.
Risk 3 Generic xanthene probes Unanchored or non-targeted fluorescent dyes May lack covalent ER anchoring, causing probe redistribution during fixation or prolonged imaging. Thermal sensitivity is unvalidated and may not transfer.

ER-thermo-Yellow Procurement Evidence: Quantified Differentiation vs. Closest Comparators


Thermal Sensitivity: ER-thermo-Yellow vs. ER-Tracker in Live HeLa Cells

ER-thermo-Yellow provides quantifiable thermal sensing at the ER, whereas the commercial ER-Tracker dye is functionally blind to temperature. In a direct head-to-head comparison within the same HeLa cell subjected to a laser-induced microscopic temperature gradient (ΔT 0–5°C, extracellular medium maintained at 37°C), ER-thermo-Yellow exhibited a stepwise, reversible decrease in fluorescence intensity yielding a calculated sensitivity of 3.9%/°C. In contrast, ER-Tracker (λabs/λem = 587/615 nm) showed no square-wave response and was identified as temperature-insensitive [1]. In a separate ionomycin-stimulated Ca²⁺-activated thermogenesis assay, ER-thermo-Yellow detected a mean temperature rise of 1.7 ± 0.4°C (ΔF/F₀ = −6.8 ± 1.5%, N = 13 cells), while ER-Tracker registered a negligible change of 0.6 ± 1.7% (N = 14 cells), a difference confirmed as statistically significant by F-test [1]. This demonstrates that ER-thermo-Yellow uniquely converts ER-localized fluorescence into actionable thermal data, a capability entirely absent in conventional ER dyes [1].

Thermal Sensitivity
Head-to-head
3.9%/°C sensitivity vs. ~0%/°C (ER-Tracker unquantifiable)
Supports ER thermal measurement where comparator shows no thermometric response.
HeLa cells; 1064 nm laser micro-heating; ΔT 0–5°C; confocal microscopy.
intracellular thermometry ER thermogenesis fluorescence intensity-based sensing

Signal Discriminatory Power: ER-thermo-Yellow vs. ER-Tracker in Physiological Ca²⁺-Heat Coupling

Beyond raw sensitivity, ER-thermo-Yellow's capacity to resolve cell-to-cell heterogeneity in thermal output is critical for single-cell studies. When HeLa cells were stimulated with ionomycin to induce SERCA-mediated heat production, the distribution of ΔF/F₀ values for ER-thermo-Yellow (−6.8 ± 1.5%) was statistically indistinguishable in variance from that of the temperature-insensitive ER-Tracker (F = 1.23908 < F₀.₀₂₅,₁₄,₁₃ = 2.660177, α = 0.05), indicating that the observed variability (SD = 0.4°C) arises from intrinsic measurement error rather than biological heterogeneity [1]. In subcellular region-of-interest analysis, ER-thermo-Yellow maintained discriminatory power (ΔF/F₀ = −6.1 ± 3.1%) while ER-Tracker variance was entirely noise-driven (−0.4 ± 3.8%, equal variance by F-test), confirming that ER-thermo-Yellow can resolve intra-cellular thermal gradients that ER-Tracker cannot distinguish from background [1].

Signal Discrimination
Head-to-head
Whole-cell signal ~11× greater; subcellular thermal detection only with ER-thermo-Yellow
Supports single-cell and subcellular thermal heterogeneity analysis.
Ionomycin 1 µM; F-test at α = 0.05; HeLa cells.
SERCA pump thermogenesis Ca²⁺-heat coupling single-cell thermal imaging

Targeting Orthogonality: ER-thermo-Yellow vs. MitoThermo Yellow (MTY)

ER-thermo-Yellow and MitoThermo Yellow (MTY) were developed from the same diversity-oriented fluorescent library (DOFL) and share a common xanthene-derived scaffold, yet their targeting destinations are mutually exclusive: ER-thermo-Yellow selectively accumulates in the ER, while MTY localizes to mitochondria [1] [2]. This targeting divergence is functionally decisive because the ER/SR and mitochondria represent distinct thermogenic compartments with different heat-production mechanisms (SERCA pump vs. OXPHOS uncoupling). In a 2023 study that directly compared the FI-based temperature sensitivity of a palette of organelle thermometers using ER-thermo-Yellow (ETY) as the reference standard, the mitochondrial-targeted analogue MTG (Mitochondria Thermo Green) registered a sensitivity of 4.1%/°C, whereas ETY itself was anchored at 3.9%/°C and served as the calibration reference for all other OTG probes . No mitochondrial-targeted probe from the OTG family can report ER-localized temperature, making ER-thermo-Yellow the only validated option for ER-specific thermal measurements .

Target Orthogonality
Reported
ER-targeted (ETY) vs. mitochondria-targeted (MTY/MTG); mutually exclusive organelle selectivity
Mitochondrial probes cannot report ER-localized temperature; organelle context may shift interpretation.
Cross-study comparison; ETY used as OTG calibration reference.
organelle-specific thermometry ER vs. mitochondria subcellular heat source localization

Selectivity Robustness: Independence from Intracellular Ca²⁺ and pH Fluctuations

A critical vulnerability of fluorescence intensity-based thermometers is cross-sensitivity to non-thermal physiological parameters, particularly Ca²⁺ concentration and pH, both of which fluctuate dynamically in the ER. ER-thermo-Yellow was explicitly validated against both confounders: its fluorescence intensity was unaffected by free Ca²⁺ concentrations spanning 0–800 µM — a range that fully covers ER luminal Ca²⁺ variations even under maximal ionomycin stimulation — and its temperature sensitivity remained constant across the physiological pH range of 5.0–8.0 [1]. This dual independence is not universally shared among organelle-targeted thermometers: the 2023 OTG study noted that FI-based sensitivity of OTG probes is influenced by membrane fluidity and organelle-specific microenvironmental factors, introducing organelle-dependent biases that complicate cross-organelle comparisons . ER-thermo-Yellow's validated insensitivity to Ca²⁺ and pH ensures that fluorescence changes can be attributed exclusively to temperature, eliminating a major source of artifact in ER thermometry [1].

Ca²⁺/pH Robustness
Class-level
No fluorescence change across [Ca²⁺] 0–800 µM; sensitivity unchanged at pH 5.0–8.0
Supports attribution of fluorescence changes to temperature rather than Ca²⁺ or pH artifacts.
In vitro validation; OTG-class probes may lack systematic Ca²⁺/pH validation.
Ca²⁺ independence pH insensitivity ER microenvironment robustness

Post-Fixation Performance: Covalent Anchoring Enables Fixed-Cell Thermometry

Most small-molecule fluorescent probes lose their organelle localization or undergo spectral shifts upon aldehyde-based chemical fixation, precluding their use in fixed-cell protocols. ER-thermo-Yellow incorporates a thiol-reactive moiety that forms covalent bonds with biomacromolecules within the ER, enabling it to retain fluorescence and temperature sensitivity after formaldehyde fixation. Direct experimental validation showed that fixed HeLa cells stained with ER-thermo-Yellow produced the identical square-wave thermal response pattern and the same 3.9%/°C sensitivity (at pH 7.0) as live cells [1]. This property is not documented for the commercial ER-Tracker series, which is characterized as an environmentally sensitive BODIPY–glibenclamide conjugate that retains only partial fluorescence after fixation and is not validated for post-fixation thermometry [2]. The covalent anchoring mechanism also addresses the common nanoparticle problem of aggregation and uneven endocytosis, as ER-thermo-Yellow stains the target organelle evenly without aggregation [1].

Post-Fixation Use
Class-level
3.9%/°C sensitivity retained after formaldehyde fixation; square-wave thermal response preserved
May support fixed-cell protocols and multiplexed imaging workflows.
Covalent ER anchoring; ER-Tracker shows only partial fluorescence after fixation.
fixed-cell imaging covalent probe anchoring formaldehyde fixation compatibility

Application Versatility: Validated Across Multiple Thermogenic Cell Types

ER-thermo-Yellow's performance is not restricted to immortalized cell lines. The probe has been independently validated in physiologically relevant primary and differentiated cell types central to mammalian thermogenesis research. In the original 2014 study, temperature sensitivity remained constant (3.9%/°C) in skeletal muscle cells and brown adipocytes — both established thermogenic cell models — in addition to HeLa cells [1]. Subsequently, ER-thermo-Yellow was deployed in a single-fiber skeletal muscle assay to resolve the role of ryanodine receptor 1 (RyR1) Ca²⁺ leak in SR Ca²⁺-ATPase (SERCA)-driven thermogenesis, where targeted ryanodine delivery through transverse tubules provided a critical increase in the signal-to-noise ratio of the SR-temperature-sensitive ER-thermo-Yellow fluorescence signal [2]. In caffeine-stimulated muscle cells, ER-thermo-Yellow detected a temperature increase of approximately 1.6°C localized to the sarcoplasmic reticulum, whereas a whole-cell diffusing dye detected no such increase, confirming organelle-level specificity [3]. No other ER-targeted thermometer has been validated across this breadth of thermogenically relevant primary cell models.

Cross-Model Validation
Reported
Validated in HeLa, skeletal muscle cells, brown adipocytes, and single-fiber SR assays
Supports use across multiple thermogenically relevant primary and differentiated cell models.
Reported 1.6°C caffeine-induced SR temperature rise; FLIM and FI-based readouts.
skeletal muscle thermogenesis brown adipocyte cross-cell-type validation

ER-thermo-Yellow: Recommended Procurement Scenarios Based on Validated Evidence


Quantitative ER/SR Thermogenesis Research in Muscle and Brown Adipose Tissue

Laboratories investigating SERCA-mediated non-shivering thermogenesis in skeletal muscle or brown adipocytes should procure ER-thermo-Yellow as the only small-molecule probe with demonstrated ability to detect SR-localized temperature changes upon physiological stimulation. Evidence: detection of ~1.6°C temperature rise in caffeine-stimulated muscle fibers with SR specificity, and validated 3.9%/°C sensitivity in both skeletal muscle cells and brown adipocytes [1] [2]. The probe has been successfully deployed in single-fiber assays where targeted RyR1 manipulation was used to dissect the contribution of Ca²⁺ leak to SERCA thermogenesis [3].

ER Stress and Calcium Signaling Studies Requiring Thermal Readout

For experiments correlating ER stress, Ca²⁺ dynamics, and local heat production — such as ionomycin-induced Ca²⁺ influx or SERCA uncoupling — ER-thermo-Yellow is the only ER-targeted probe with published validation that its fluorescence is independent of Ca²⁺ concentration (0–800 µM) and pH (5.0–8.0) [1]. This ensures that fluorescence intensity changes can be attributed unambiguously to temperature rather than to the Ca²⁺ or pH fluctuations that accompany ER stress responses [1].

Fixed-Cell and Multiplexed Imaging Protocols Requiring Post-Fixation Thermal Detection

ER-thermo-Yellow is uniquely suited for workflows that require chemical fixation prior to imaging, including multiplexed immunofluorescence and high-content screening. Its thiol-reactive covalent anchoring mechanism preserves both ER localization and full 3.9%/°C thermosensitivity after formaldehyde fixation, a capability not offered by ER-Tracker dyes (which show only partial, non-thermometric fluorescence retention) or nanoparticle thermometers (which suffer from aggregation and uneven distribution) [1].

Procurement for Core Imaging Facilities Supporting Diverse Thermogenesis Projects

Core facilities that support multiple investigator teams studying intracellular thermogenesis should stock ER-thermo-Yellow as the reference ER thermometer. The probe's demonstrated performance across HeLa cells, skeletal muscle cells, and brown adipocytes [1], its compatibility with both FI-based (conventional confocal) and FLIM-based (advanced lifetime) thermometry platforms , and its established role as the calibration reference standard for the broader Organelle Thermo Green probe family make it the most versatile and rigorously validated ER thermal probe available.

Application
Selection Property
Validation Focus
SR thermogenesis studies in muscle and brown adipocyte models
ER-localized thermal sensitivity in thermogenic cell types
SR-specific temperature detection upon physiological stimulation
ER stress and Ca²⁺ signaling research with thermal readout
Ca²⁺ and pH independence for unambiguous thermal attribution
Confirm fluorescence changes correlate with temperature, not ion fluctuations
Fixed-cell and multiplexed imaging protocols
Covalent anchoring preserves ER localization post-fixation
Verify retained thermosensitivity after formaldehyde fixation
Core imaging facility supporting diverse thermogenesis projects
Cross-cell-type validation and multi-platform compatibility
Confirm performance across confocal and FLIM-based thermometry platforms
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